Cas no 106047-29-4 (6-Bromo-2,4'-bipyridine)

• Product Name: 6-Bromo-2,4'-bipyridine
• CAS No: 106047-29-4
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• MDL: MFCD11869548
• CID: 1036129
• PubChem ID: 13546453
• Update Time: 2025-06-13

6-Bromo-2,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,4'-bipyridine
• 2-bromo-6-pyridin-4-ylpyridine
• 6-Bromo-2-(pyridin-4-yl)pyridine
• 2,4'-Bipyridine,6-bromo
• 6-BroMo-2-(pyridin-4-yi)pyridine
• 2-bromo-6-(pyridin-4-yl)pyridine
• 6-bromo-2,4' -bipyridine
• 2-bromo-6-(4-pyridinyl)pyridine
• PubChem17109
• 6-bromo-2,4'-bipyridinyl
• 6-bromo-[2,4']bipyridine
• 2,4'-Bipyridine, 6-bromo-
• IXUHRYXJBJYQTQ-UHFFFAOYSA-N
• 1336AA
• RL00266
• 2-BROMO-6-(4-PYRIDYL)PYRIDINE
• AK113164
• BC004196
• MFCD11869548
• SCHEMBL2502957
• 106047-29-4
• J-518316
• CS-0156805
• DTXSID60543423
• C71240
• DS-6108
• AKOS014985399
• DB-025141

• MDL： MFCD11869548
• Inchi： 1S/C10H7BrN2/c11-10-3-1-2-9(13-10)8-4-6-12-7-5-8/h1-7H
• InChI Key： IXUHRYXJBJYQTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 233.97900
• Monoisotopic Mass: 233.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.5

Experimental Properties

• PSA: 25.78000
• LogP: 2.90610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Bromo-2,4'-bipyridine

Recent Advances in the Application of 6-Bromo-2,4'-bipyridine (CAS: 106047-29-4) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-2,4'-bipyridine (CAS: 106047-29-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and material science. As a heterocyclic aromatic compound, it serves as a crucial building block for the synthesis of complex molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its synthetic utility, biological activity, and potential industrial applications.

Recent studies have demonstrated the efficacy of 6-Bromo-2,4'-bipyridine as a key intermediate in the synthesis of novel kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The bromine atom at the 6-position of the pyridine ring was found to be essential for enhancing binding affinity and selectivity, underscoring the compound's structural significance in medicinal chemistry.

In addition to its role in drug development, 6-Bromo-2,4'-bipyridine has also been explored as a ligand in transition metal catalysis. A recent report in ACS Catalysis (2024) highlighted its use in palladium-catalyzed cross-coupling reactions, where it facilitated the efficient synthesis of biaryl compounds under mild conditions. The study emphasized the compound's ability to stabilize reactive intermediates, thereby improving reaction yields and reducing byproduct formation. These findings suggest its potential for broader applications in industrial-scale organic synthesis.

Furthermore, emerging research has investigated the photophysical properties of 6-Bromo-2,4'-bipyridine derivatives for applications in optoelectronic materials. A 2024 study in Advanced Materials demonstrated that modifications to the bipyridine core could tune the compound's luminescence properties, making it a promising candidate for organic light-emitting diodes (OLEDs) and sensors. The bromine substituent was shown to influence both the electronic structure and intermolecular interactions, providing a versatile platform for material design.

Despite these advancements, challenges remain in the scalable synthesis and functionalization of 6-Bromo-2,4'-bipyridine. Recent efforts have focused on developing greener synthetic routes, such as photocatalytic bromination, to improve yield and reduce environmental impact. Additionally, computational studies have been employed to predict the compound's reactivity and optimize its use in complex molecular architectures. These interdisciplinary approaches are expected to drive further innovation in the coming years.

In conclusion, 6-Bromo-2,4'-bipyridine (CAS: 106047-29-4) continues to be a valuable tool in chemical biology and pharmaceutical research, with its applications expanding into catalysis and materials science. Ongoing studies are likely to uncover new roles for this compound, particularly in targeted drug delivery and nanotechnology. Researchers are encouraged to explore its potential in multidisciplinary contexts to fully leverage its unique properties.